Potassium nitrazepate

• CAS No.: 5571-84-6
• Molecular Formula: C16H10KN3O5
• Molecular Weight: 363.37 g/mol
• IUPAC Name: potassium;7-nitro-2-oxo-5-phenyl-1,3-dihydro-1,4-benzodiazepine-3-carboxylate
• InChI: InChI=1S/C16H11N3O5.K/c20-15-14(16(21)22)18-13(9-4-2-1-3-5-9)11-8-10(19(23)24)6-7-12(11)17-15;/h1-8,14H,(H,17,20)(H,21,22);/q;+1/p-1
• InChI Key: LRJCOMWQVVMARP-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(C(=O)NC3=C2C=C(C=C3)[N+](=O)[O-])C(=O)[O-].[K+]

Description

Potassium nitrazepate is a benzodiazepine derivative known for its anxiolytic properties. It is commonly produced as its potassium salt form. This compound is used in the treatment of anxiety disorders and has a chemical formula of C16H11N3O5K .

Preparation Methods

Synthetic Routes and Reaction Conditions: Potassium nitrazepate is synthesized through the reaction of nitrazepate with potassium hydroxide. The reaction typically occurs in an aqueous medium, where nitrazepate is dissolved and then reacted with potassium hydroxide to form the potassium salt .

Industrial Production Methods: In industrial settings, the production of this compound involves large-scale synthesis using similar reaction conditions. The process is optimized for high yield and purity, ensuring that the final product meets pharmaceutical standards .

Chemical Reactions Analysis

Types of Reactions: Potassium nitrazepate undergoes various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different derivatives.

Reduction: Reduction reactions can modify the nitro group present in the compound.

Substitution: The compound can undergo substitution reactions, particularly at the benzodiazepine ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Halogenating agents and other electrophiles are commonly used in substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can lead to the formation of nitrazepate derivatives with altered pharmacological properties .

Scientific Research Applications

Potassium nitrazepate has several scientific research applications:

Chemistry: It is used as a reference compound in the study of benzodiazepine derivatives.

Biology: Research on its effects on the central nervous system helps in understanding anxiety mechanisms.

Medicine: It is studied for its potential therapeutic uses in treating anxiety and related disorders.

Industry: The compound is used in the development of new anxiolytic drugs.

Mechanism of Action

Potassium nitrazepate exerts its effects by modulating the gamma-aminobutyric acid (GABA) receptors in the brain. It enhances the inhibitory effects of GABA, leading to reduced neuronal excitability and a calming effect. The primary molecular targets are the GABA-A receptors, which play a crucial role in the compound’s anxiolytic properties .

Comparison with Similar Compounds

Diazepam: Another benzodiazepine with anxiolytic properties.

Lorazepam: Known for its use in treating anxiety and insomnia.

Clonazepam: Used for its anticonvulsant and anxiolytic effects.

Uniqueness: Potassium nitrazepate is unique due to its specific chemical structure, which provides distinct pharmacological properties compared to other benzodiazepines. Its potassium salt form enhances its solubility and bioavailability, making it an effective anxiolytic agent .